Cas no 38535-07-8 (Dimethyl 2-hydroxy-2-(4-hydroxy-4-methylpentyl)butanedioate)

• Product Name: Dimethyl 2-hydroxy-2-(4-hydroxy-4-methylpentyl)butanedioate
• CAS No: 38535-07-8
• MF: C₁₂H₂₂O₆
• MW: 262.299484729767
• CID: 2186225
• Update Time: 2023-08-05

Dimethyl 2-hydroxy-2-(4-hydroxy-4-methylpentyl)butanedioate Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-2-(4-hydroxy-4-methylpentyl)succinic acid dimethyl ester
• Dimethyl 2-hydroxy-2-(4-hydroxy-4-methylpentyl)butanedioate

• Inchi： 1S/C12H22O6/c1-11(2,15)6-5-7-12(16,10(14)18-4)8-9(13)17-3/h15-16H,5-8H2,1-4H3
• InChI Key： KHBKQGSSJZDPSJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)(CC(=O)OC)CCCC(C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 299
• XLogP3: 0.1
• Topological Polar Surface Area: 93.1